Cas no 379670-39-0 (3-Butyn-2-ol, 2-methyl-4-[5-(trifluoromethyl)-2-pyridinyl]-)

• Product Name: 3-Butyn-2-ol, 2-methyl-4-[5-(trifluoromethyl)-2-pyridinyl]-
• CAS No: 379670-39-0
• MF: C₁₁H₁₀F₃NO
• MW: 229.19841337204
• CID: 3955878
• PubChem ID: 85797473
• Update Time: 2025-04-22

3-Butyn-2-ol, 2-methyl-4-[5-(trifluoromethyl)-2-pyridinyl]- Chemical and Physical Properties

Names and Identifiers

• 3-Butyn-2-ol, 2-methyl-4-[5-(trifluoromethyl)-2-pyridinyl]-
• F2167-6855
• AKOS040817306
• 2-Methyl-4-[5-(trifluoromethyl)pyridin-2-yl]but-3-yn-2-ol
• NZLBFQHPFOKPET-UHFFFAOYSA-N
• 379670-39-0

• Inchi： 1S/C11H10F3NO/c1-10(2,16)6-5-9-4-3-8(7-15-9)11(12,13)14/h3-4,7,16H,1-2H3
• InChI Key： NZLBFQHPFOKPET-UHFFFAOYSA-N
• SMILES： CC(C)(O)C#CC1=NC=C(C(F)(F)F)C=C1

Computed Properties

• Exact Mass: 229.07144843Da
• Monoisotopic Mass: 229.07144843Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 310
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 33.1Ų